Cas no 105050-84-8 (Octadecane, 1-(4-iodobutoxy)-)

• Product Name: Octadecane, 1-(4-iodobutoxy)-
• CAS No: 105050-84-8
• MF: C₂₂H₄₅IO
• MW: 452.496579885483
• CID: 1149148
• PubChem ID: 54453942
• Update Time: 2025-04-20

Octadecane, 1-(4-iodobutoxy)- Chemical and Physical Properties

Names and Identifiers

• Octadecane, 1-(4-iodobutoxy)-
• 1-(4-iodobutoxy)octadecane
• 105050-84-8
• DTXSID50711452
• SCHEMBL10821780

• Inchi： 1S/C22H45IO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-24-22-19-17-20-23/h2-22H2,1H3
• InChI Key： WWWAAEIOHQQQCS-UHFFFAOYSA-N
• SMILES： ICCCCOCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 452.25125
• Monoisotopic Mass: 452.25151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 21
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23